Cas no 129000-39-1 (Estra-1,3,5(10)-triene-3,17-diol,11-ethyl-16-fluoro-, (11b,16a,17b)- (9CI))

• Product Name: Estra-1,3,5(10)-triene-3,17-diol,11-ethyl-16-fluoro-, (11b,16a,17b)- (9CI)
• CAS No: 129000-39-1
• MF: C₂₀H₂₇FO₂
• MW: 318.425589799881
• CID: 142637
• PubChem ID: 67397
• Update Time: 2025-04-19

Estra-1,3,5(10)-triene-3,17-diol,11-ethyl-16-fluoro-, (11b,16a,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-3,17-diol,11-ethyl-16-fluoro-, (11b,16a,17b)- (9CI)
• 11-ethyl-16-fluoroestradiol
• (11beta,16alpha,17beta)-11-Ethyl-16-fluoroestra-1,3,5(10)-triene-3,17-diol
• 11-Et-Fes
• Estra-1,3,5(10)-triene-3,17-diol, 11-ethyl-16-fluoro-, (11beta,16alpha,17beta)-
• 129000-39-1
• 11-Ethyl-16-fluoroestra-1(10),2,4-triene-3,17-diol
• CHEMBL1627545
• DTXSID20926273
• (8S,9S,11S,13S,14S,16R,17R)-11-ethyl-16-fluoro-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol

• Inchi： 1S/C20H27FO2/c1-3-11-10-20(2)16(9-17(21)19(20)23)15-6-4-12-8-13(22)5-7-14(12)18(11)15/h5,7-8,11,15-19,22-23H,3-4,6,9-10H2,1-2H3/t11-,15-,16-,17+,18+,19-,20-/m0/s1
• InChI Key： BLLQFETUFOJMGB-PVPZMVGNSA-N
• SMILES： F[C@@H]1C[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3[C@@H](CC)C[C@]2(C)[C@H]1O)O

Computed Properties

• Exact Mass: 318.19950826g/mol
• Monoisotopic Mass: 318.19950826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 40.5Ų